3-Aminoisoquinoline-6-carboxylic acid

• IUPAC Name: 3-aminoisoquinoline-6-carboxylic acid
• InChI: InChI=1S/C10H8N2O2/c11-9-4-8-3-6(10(13)14)1-2-7(8)5-12-9/h1-5H,(H2,11,12)(H,13,14)
• InChI Key: QFLMVHHJMPJLKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(C=C2C=C1C(=O)O)N
• Molecular Formula: C10H8N2O2
• DSSTOX Substance ID: DTXSID90737378
• Molecular Weight: 188.18 g/mol
• CAS RN: 1337880-79-1

Description

3-Aminoisoquinoline-6-carboxylic acid is an organic compound with the molecular formula C10H8N2O2. It has a molecular weight of 188.18 g/mol. The IUPAC name for this compound is 3-aminoisoquinoline-6-carboxylic acid.

Molecular Structure Analysis

The molecular structure of 3-Aminoisoquinoline-6-carboxylic acid includes a carboxylic acid group and an amino group attached to an isoquinoline ring. The InChI string representation of the molecule is InChI=1S/C10H8N2O2/c11-9-4-8-3-6 (10 (13)14)1-2-7 (8)5-12-9/h1-5H, (H2,11,12) (H,13,14).

Physical And Chemical Properties Analysis

3-Aminoisoquinoline-6-carboxylic acid has a molecular weight of 188.18 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, and a rotatable bond count of 1. Its exact mass and monoisotopic mass are both 188.058577502 g/mol. The compound has a topological polar surface area of 76.2 Ų and a heavy atom count of 14.

Scientific Research Applications

Organic Synthesis

• Carboxylic acids are used in the synthesis of small molecules and macromolecules. They participate in various organic reactions, such as substitution, elimination, oxidation, and coupling.
• Some carboxylic acids, such as citric acid, lactic acid, or fumaric acid, are produced by fermentation and are applied in the food industry.

Nanotechnology

• Carboxylic acids are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures.
• They are used in the modification of the surface of nanoparticles and nanostructures such as carbon nanotubes and graphene.

Polymers

• Carboxylic acids are used in the production of synthetic or natural polymers.
• They are used as monomers, additives, and catalysts in the area of polymers.

Synthesis routes and methods

Procedure details

The title compound was prepared by a method analogous to that described for Intermediate 12, Steps 2-3, using 6-bromoisoquinolin-3-amine. +ESI (M+H) 189.0; 1H NMR (400 MHz, DMSO-d6, δ): 13.15 (br. s., 1H), 8.94 (s, 1H), 8.20 (s, 1H), 7.91 (m, 1H), 7.62-7.59 (m, 1H), 6.78 (s, 1H), 6.14 (s, 2H).